Cas no 27083-27-8 (Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride(Technical Grade))

• Product Name: Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride(Technical Grade)
• CAS No: 27083-27-8
• MF: C₁₆H₃₄N₁₀
• MW: 366.508161067963
• MDL: MFCD00217750
• CID: 53073
• PubChem ID: 92043381
• Update Time: 2025-06-09

Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride(Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Poly(hexamethylenebicyanoguanide-hexamethylenediamine) hydrochloride
• N,N'''-1,6-Hexanediylbis(N'-cyanoguanidine) hexamethylenediamine polymer hydrochloride
• 2-[6-[[Amino-(cyanoamino)methylidene]amino]hexyl]-1-cyano-guanidine hexane-1,6-diamine polymer hydrochloride
• 2-[6-[[amino-(cyanoamino)methylidene]amino]hexyl]-1-cyanoguanidine,hexane-1,6-diamine,hydrochloride
• Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride (Technical Grade)
• POLYHEXAMETHYLENE BIGUANIDE
• 1,6-Hexanediamine,polymer with N,N'''-1,6-hexanediylbis(N'-cyanoguanidine),hydrochloride
• 2,2'-hexane-1,6-diylbis(1-cyanoguanidine)-hexane-1,6-diamine hydrochloride(1:1:1)
• polymeric biguanidin hydrochloride
• PolyhexaMethylene biguanidine hydrochloride (PHMB)
• Poly(hexaMethylenebiguanide) hydrochloride (phMb)
• enebicyanog
• enediamine) HydrochL
• uanide-hexamethyL
• y(hexamethyL
• 1,6-hexanediamine,polymerwithn,n’’’-1,6-hexanediylbis{n’-cyanoguanidine},hydrochloride
• BCP15640
• 27083-27-8
• Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride(Technical Grade)
• N,N'''-1,6-Hexanediylbis[N'-cyanoguanidine, polymer with 1,6-Hexanediamine Hydrochloride

• MDL： MFCD00217750
• Inchi： 1S/C10H18N8.C6H16N2/c11-7-17-9(13)15-5-3-1-2-4-6-16-10(14)18-8-12;7-5-3-1-2-4-6-8/h1-6H2,(H3,13,15,17)(H3,14,16,18);1-8H2
• InChI Key： ZOLRUJSKYUSXCW-UHFFFAOYSA-N
• SMILES： C(CCN)CCCN.N(C(=N)NC#N)CCCCCCNC(=N)NC#N

Computed Properties

• Exact Mass: 402.27300
• Monoisotopic Mass: 402.273469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 373
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 92-97°C
• Boiling Point: 301.5±45.0 °C at 760 mmHg
• Flash Point: 136.1±28.7 °C
• Solubility: DMSO, Methanol, Water
• PSA: 195.44000
• LogP: 4.16676
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride(Technical Grade) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, Room Temperature, under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride(Technical Grade)

Introduction to Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride (Technical Grade) and Its Applications

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride, with the CAS number 27083-27-8, has emerged as a compound of significant interest due to its unique properties and versatile applications. This introduction aims to provide a comprehensive overview of this compound, its synthesis, properties, and the latest research findings that highlight its potential in various fields.

The compound Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride is a complex polymer that belongs to the class of polyguanidine derivatives. Its molecular structure consists of repeating units of hexamethylenebicyanoguanide and hexamethylenediamine, which contribute to its distinctive chemical behavior. The hydrochloride form indicates that the compound is salted with hydrochloric acid, enhancing its solubility and reactivity in aqueous solutions.

One of the most remarkable features of this compound is its antimicrobial properties. Research has shown that it exhibits potent activity against a wide range of bacteria, fungi, and viruses. This makes it an attractive candidate for use in medical applications, particularly in wound care and antiseptic solutions. The mechanism behind its antimicrobial action involves the disruption of microbial cell membranes, leading to cell lysis and death.

In recent years, there has been growing interest in exploring the applications of Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride in the field of drug delivery systems. Its ability to form stable complexes with other drugs has opened up new possibilities for targeted therapy. For instance, studies have demonstrated its potential in enhancing the bioavailability of poorly soluble drugs by forming inclusion complexes that improve their dissolution rates.

The compound's biocompatibility and low toxicity make it suitable for various biomedical applications. Researchers have investigated its use in contact lens solutions, where it acts as a preservative due to its antimicrobial properties. Additionally, it has been explored as a component in tissue engineering scaffolds, where its ability to promote cell adhesion and growth makes it a valuable material for constructing artificial tissues.

Recent advancements in nanotechnology have further expanded the potential applications of Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride. By incorporating this compound into nanoparticles, researchers have developed novel drug delivery systems that can target specific cells or tissues with high precision. These nanocarriers not only improve the efficacy of treatments but also reduce side effects by minimizing systemic exposure.

The synthesis of Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride involves a series of chemical reactions that require precise control over reaction conditions. The process typically begins with the polymerization of hexamethylene diamine and cyanoguanidine derivatives, followed by hydrochlorination to form the salt. The technical grade version of this compound is produced under controlled conditions to ensure high purity and consistency, making it suitable for industrial applications.

The chemical properties of this compound make it highly versatile. Its high molecular weight contributes to its stability in various environments, while its ability to form hydrogen bonds allows it to interact with biological molecules effectively. These properties have been leveraged in developing new materials for water purification and environmental remediation. For example, it has been used as an adsorbent for removing heavy metals from wastewater due to its strong chelating ability.

The latest research on Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride has also focused on its potential role in combating antibiotic-resistant bacteria. Studies have shown that it can inhibit the growth of multidrug-resistant strains by targeting bacterial cell wall synthesis and other critical processes. This finding is particularly significant given the growing threat of antibiotic resistance worldwide.

In conclusion, Poly(hexamethylenebicyanoguanide-hexamethylenediamine) Hydrochloride (CAS no 27083-27-8) is a multifunctional compound with a wide range of applications in pharmaceuticals, biotechnology, and environmental science. Its unique chemical properties and biocompatibility make it an invaluable material for developing new treatments and technologies. As research continues to uncover new uses for this compound, its importance is likely to grow even further.